Cas no 400808-70-0 (1,3-Diethyl 2-(3-fluorophenyl)propanedioate)

1,3-Diethyl 2-(3-fluorophenyl)propanedioate structure
400808-70-0 structure
Product Name:1,3-Diethyl 2-(3-fluorophenyl)propanedioate
CAS No:400808-70-0
MF:C13H15FO4
MW:254.254207849503
MDL:MFCD17475904
CID:2825849
PubChem ID:12965551
Update Time:2025-04-21

1,3-Diethyl 2-(3-fluorophenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Diethyl 2-(3-fluorophenyl)propanedioate
    • DTXCID10464957
    • AKOS011681260
    • EN300-98909
    • 400808-70-0
    • diethyl (3-fluorophenyl)malonate
    • DTXSID80514150
    • Z982130712
    • Diethyl 2-(3-fluorophenyl)malonate
    • SCHEMBL15645799
    • BCJJWYVQWSAHQF-UHFFFAOYSA-N
    • ARA80870
    • Diethyl (3-fluorophenyl)propanedioate
    • 1,3-diethyl2-(3-fluorophenyl)propanedioate
    • CS-0265486
    • MDL: MFCD17475904
    • Inchi: 1S/C13H15FO4/c1-3-17-12(15)11(13(16)18-4-2)9-6-5-7-10(14)8-9/h5-8,11H,3-4H2,1-2H3
    • InChI Key: BCJJWYVQWSAHQF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 254.09543712Da
  • Monoisotopic Mass: 254.09543712Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

1,3-Diethyl 2-(3-fluorophenyl)propanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D484073-10mg
1,3-Diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0
10mg
$ 50.00 2022-06-05
TRC
D484073-50mg
1,3-Diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0
50mg
$ 185.00 2022-06-05
TRC
D484073-100mg
1,3-Diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0
100mg
$ 295.00 2022-06-05
Enamine
EN300-98909-0.05g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0 95%
0.05g
$179.0 2024-05-21
Enamine
EN300-98909-0.1g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0 95%
0.1g
$268.0 2024-05-21
Enamine
EN300-98909-0.25g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0 95%
0.25g
$383.0 2024-05-21
Enamine
EN300-98909-0.5g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0 95%
0.5g
$601.0 2024-05-21
Enamine
EN300-98909-1.0g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0 95%
1.0g
$770.0 2024-05-21
Enamine
EN300-98909-2.5g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
400808-70-0 95%
2.5g
$1509.0 2024-05-21
Enamine
EN300-98909-5.0g
1,3-diethyl 2-(3-fluorophenyl)propanedioate
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$2235.0 2024-05-21

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